2-anilino-5-(2-furyl)pyrido[2,3-d]pyrimidin-4(3H)-one

• IUPAC Name: 2-anilino-5-(furan-2-yl)-3H-pyrido[2,3-d]pyrimidin-4-one
• InChI: InChI=1S/C17H12N4O2/c22-16-14-12(13-7-4-10-23-13)8-9-18-15(14)20-17(21-16)19-11-5-2-1-3-6-11/h1-10H,(H2,18,19,20,21,22)
• InChI Key: OOJOJIXJRKVQAM-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)NC2=NC3=NC=CC(=C3C(=O)N2)C4=CC=CO4
• Molecular Formula: C17H12N4O2
• Molecular Weight: 304.30 g/mol

Description

2-anilino-5-(2-furyl)pyrido[2,3-d]pyrimidin-4(3H)-one is a heterocyclic compound that has been extensively studied for its various biological and pharmacological properties. This compound belongs to the class of pyrido[2,3-d]pyrimidines and has a molecular formula of C21H14N4O2.

Mechanism of Action

The mechanism of action of 2-anilino-5-(2-furyl)pyrido[2,3-d]pyrimidin-4(3H)-one involves the inhibition of protein kinases. By inhibiting these kinases, 2-anilino-5-(2-furyl)pyrido[2,3-d]pyrimidin-4(3H)-one is able to disrupt cell cycle progression, induce apoptosis, and inhibit cell proliferation.
Biochemical and Physiological Effects
The biochemical and physiological effects of 2-anilino-5-(2-furyl)pyrido[2,3-d]pyrimidin-4(3H)-one have been extensively studied. It has been found to exhibit potent anti-cancer activity in various cancer cell lines, including breast cancer, lung cancer, and leukemia. In addition, it has been shown to induce apoptosis in cancer cells and inhibit tumor growth in animal models.

Advantages and Limitations for Lab Experiments

One advantage of using 2-anilino-5-(2-furyl)pyrido[2,3-d]pyrimidin-4(3H)-one in lab experiments is its potent inhibitory activity against several protein kinases. This makes it a valuable tool for studying the role of these kinases in various biological processes. However, one limitation of using this compound is its low solubility in aqueous solutions, which can make it difficult to work with in certain experiments.

Future Directions

There are several future directions for the study of 2-anilino-5-(2-furyl)pyrido[2,3-d]pyrimidin-4(3H)-one. One direction is to further investigate its anti-cancer activity and potential use as a cancer therapeutic. Another direction is to study its effects on other biological processes, such as inflammation and neurodegeneration. Additionally, the development of more efficient synthesis methods and analogs of this compound could lead to the discovery of new and more potent protein kinase inhibitors.

Scientific Research Applications

2-anilino-5-(2-furyl)pyrido[2,3-d]pyrimidin-4(3H)-one has been studied for its various biological and pharmacological properties. It has been found to exhibit potent inhibitory activity against several protein kinases, including cyclin-dependent kinases (CDKs), glycogen synthase kinase-3β (GSK-3β), and Aurora kinases. These protein kinases play important roles in regulating cell cycle progression, cell proliferation, and apoptosis, making 2-anilino-5-(2-furyl)pyrido[2,3-d]pyrimidin-4(3H)-one a promising candidate for the treatment of cancer.